Cas no 343786-81-2 (1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester
• CAS No: 343786-81-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 919048
• Update Time: 2024-06-14

1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester

• Inchi： 1S/C7H13NO4/c1-12-7(11)8-3-2-5(9)6(10)4-8/h5-6,9-10H,2-4H2,1H3
• InChI Key： ZUYMXDQVHGXYTA-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(O)C(O)C1

Computed Properties

• Exact Mass: 175.084
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2